w-Conotoxin M VIIA

• Molecular Formula: C102H172N36O32S7
• Molecular Weight: 2639.2 g/mol
• InChI: InChI=1S/C102H172N36O32S7/c1-50(2)34-63-91(161)127-62(26-33-171-5)90(160)129-64(35-53-22-24-54(143)25-23-53)92(162)130-65(36-78(148)149)93(163)135-72-48-175-173-45-69(80(108)150)133-86(156)58(18-8-12-29-105)121-76(146)39-117-85(155)66(41-139)131-88(158)61(21-15-32-114-102(111)112)126-96(166)70-46-176-177-47-71(97(167)132-68(43-141)95(165)125-60(87(157)128-63)20-14-31-113-101(109)110)134-89(159)59(19-9-13-30-106)123-81(151)51(3)119-74(144)37-115-83(153)56(16-6-10-27-103)120-75(145)38-116-84(154)57(17-7-11-28-104)124-82(152)55(107)44-172-174-49-73(137-98(72)168)99(169)138-79(52(4)142)100(170)118-40-77(147)122-67(42-140)94(164)136-70/h22-25,50-52,55-73,79,139-143H,6-21,26-49,103-107H2,1-5H3,(H2,108,150)(H,115,153)(H,116,154)(H,117,155)(H,118,170)(H,119,144)(H,120,145)(H,121,146)(H,122,147)(H,123,151)(H,124,152)(H,125,165)(H,126,166)(H,127,161)(H,128,157)(H,129,160)(H,130,162)(H,131,158)(H,132,167)(H,133,156)(H,134,159)(H,135,163)(H,136,164)(H,137,168)(H,138,169)(H,148,149)(H4,109,110,113)(H4,111,112,114)
• InChIKey: BPKIMPVREBSLAJ-UHFFFAOYSA-N
• Solubility: Freely soluble in water and is practically insoluble in methyl tert-butyl ether

MVIIA (Ziconotide) Procurement & Evidence Overview

ω-Conotoxin M VIIA (MVIIA; ziconotide, Prialt®) is a synthetic 25-amino-acid peptide originally isolated from the venom of the fish-hunting marine cone snail Conus magus [REFS-1, REFS-2]. It acts as a high-affinity, predominantly irreversible blocker of N-type voltage-gated calcium channels (Cav2.2) in the spinal dorsal horn, thereby inhibiting neurotransmitter release from primary nociceptive afferents [3]. MVIIA is the only FDA-approved non-opioid intrathecal (IT) analgesic for the management of severe chronic pain in patients refractory to or intolerant of other treatments, including IT morphine [REFS-4, REFS-5]. Its clinical availability as a pharmaceutical-grade, synthetically manufactured peptide distinguishes it decisively from all other ω-conotoxins, which remain research reagents or clinical candidates [4].

Target & Mechanism Synthetic Cav2.2 (N-type) calcium channel blocker for pain signaling pathway studies

Product Identity Pharmaceutical-grade 25-mer peptide; differentiated from research-grade ω-conotoxins

Selection Context Only ω-conotoxin with documented regulatory review and extensive clinical-trial endpoint data

• [1] Olivera BM, Cruz LJ, de Santos V, LeCheminant GW, Griffin D, Zeikus R, et al. Neuronal calcium channel antagonists. Discrimination between calcium channel subtypes using ω-conotoxin from Conus magus venom. Biochemistry. 1987;26(8):2086–90. doi:10.1021/bi00382a004. View Source
• [2] Miljanich GP. Ziconotide: neuronal calcium channel blocker for treating severe chronic pain. Curr Med Chem. 2004;11(23):3029–40. doi:10.2174/0929867043363884. View Source
• [3] Williams JA, Day M, Heavner JE. Ziconotide: an update and review. Expert Opin Pharmacother. 2008;9(9):1575–83. doi:10.1517/14656566.9.9.1575. View Source
• [4] Smith HS, Deer TR. Safety and efficacy of intrathecal ziconotide in the management of severe chronic pain. Ther Clin Risk Manag. 2009;5:521–34. View Source
• [5] TerSera Therapeutics. PRIALT® (ziconotide) solution, intrathecal infusion [Prescribing Information]. 2025. DailyMed, U.S. National Library of Medicine. View Source

Why Other ω-Conotoxins Cannot Substitute for MVIIA

Although ω-conotoxins GVIA, CVID, and MVIIA all target the Cav2.2 channel, their divergent kinetic binding profiles, channel-state dependencies, subtype selectivities, and in vivo therapeutic windows preclude interchangeable use [1]. GVIA dissociates from the N-type channel extremely slowly (least recovery), making it poorly suited for clinical titration, whereas CVID shows faster but arguably sub-optimal reversibility, and MVIIA occupies an intermediate position with a recovery profile that—when combined with its specific structural determinants of block—contributes to a clinically manageable, albeit narrow, therapeutic index [REFS-2, REFS-3]. Critically, only MVIIA has completed rigorous clinical development and received FDA regulatory approval as an IT analgesic; no other ω-conotoxin has achieved this translational milestone [4]. A researcher or clinician who substitutes another ω-conotoxin for MVIIA in a pain model or formulation development program therefore faces unvalidated efficacy, an unknown toxicity profile, and no regulatory pathway: the quantitative comparisons below substantiate why MVIIA remains the reference standard in this class [5].

Property

MVIIA (Target)

Substitute Risk

Reversibility profile

Intermediate recovery (partial washout dependency)

GVIA nearly irreversible (cannot be titrated); CVID highly reversible (may alter duration of action)

Subtype selectivity

N-type selective with measurable P/Q cross-reactivity

CVID ~30–100× more N-type selective; substitution may shift off-target profile in mechanistic studies

Regulatory / reference standard

FDA-reviewed pharmacological tool; GMP manufacturing pathway defined

Other ω-conotoxins lack regulatory validation; no equivalent clinical-endpoint documentation available

• [1] Nielsen KJ, Schroeder T, Lewis R. Structure-activity relationships of ω-conotoxins at N-type voltage-sensitive calcium channels. J Mol Recognit. 2000;13(2):55–70. doi:10.1002/(SICI)1099-1352(200003/04)13:2<55::AID-JMR488>3.0.CO;2-O. View Source
• [2] Mould J, Yasuda T, Schroeder CI, Beedle AM, Doering CJ, Zamponi GW, et al. The α2δ auxiliary subunit reduces affinity of ω-conotoxins for recombinant N-type (Cav2.2) calcium channels. J Biol Chem. 2004;279(33):34705–14. doi:10.1074/jbc.M311548200. View Source
• [3] Feng ZP, Doering CJ, Winkfein RJ, Beedle AM, Spafford JD, Zamponi GW. Determinants of inhibition of transiently expressed voltage-gated calcium channels by ω-conotoxins GVIA and MVIIA. J Biol Chem. 2003;278(22):20171–8. doi:10.1074/jbc.M300581200. View Source
• [4] Williams JA, Day M, Heavner JE. Ziconotide: an update and review. Expert Opin Pharmacother. 2008;9(9):1575–83. doi:10.1517/14656566.9.9.1575. View Source
• [5] Scott DA, Wright CE, Angus JA. Actions of intrathecal ω-conotoxins CVID, GVIA, MVIIA, and morphine in acute and neuropathic pain in the rat. Eur J Pharmacol. 2002;451(3):279–86. doi:10.1016/S0014-2999(02)02247-1. View Source

MVIIA (Ziconotide) Comparator Evidence Guide

N-Type Channel Inhibitory Potency vs. GVIA

In a concentration-response analysis performed in SH-SY5Y human neuroblastoma cells measuring KCl-evoked Cav2.2 responses, MVIIA exhibited an IC50 of 6.8 ± 2.1 nM, which is approximately 1.6-fold more potent than ω-conotoxin GVIA (IC50 11.2 ± 3.3 nM) [1]. The comparator CVIF showed an IC50 of 10.0 ± 3.1 nM, intermediate between the two [1]. This demonstrates that MVIIA achieves the highest N-type channel blocking potency within this directly compared cohort.

N-Type Inhibitory Potency vs GVIA

Head-to-head

IC50 6.8 nM (MVIIA) vs 11.2 nM (GVIA); ~1.65-fold higher potency

Supports Cav2.2 target-engagement profiling at low nanomolar concentrations

SH-SY5Y cell fluorimetric assay; n=3

Evidence Dimension	N-type calcium channel (Cav2.2) inhibitory potency (IC50)
Target Compound Data	IC50 = 6.8 ± 2.1 nM
Comparator Or Baseline	ω-Conotoxin GVIA IC50 = 11.2 ± 3.3 nM; ω-Conotoxin CVIF IC50 = 10.0 ± 3.1 nM
Quantified Difference	MVIIA is ~1.65-fold more potent than GVIA; ~1.47-fold more potent than CVIF
Conditions	KCl-evoked Cav2.2 response in SH-SY5Y human neuroblastoma cells; fluorimetric assay; n = 3 independent experiments in triplicate

Why This Matters

Higher intrinsic potency at the target channel enables lower dosing to achieve equivalent channel blockade, which may partially offset MVIIA's narrow therapeutic window relative to less potent comparators.

• [1] Hasan MM, Starobova H, Mueller A, Vetter I, Lewis RJ. Marine Drugs. 2021;19(2):106. Figure 1A; potency data for GVIA (IC50 11.2 ± 3.3 nM), MVIIA (IC50 6.8 ± 2.1 nM), and CVIF (IC50 10.0 ± 3.1 nM) in SH-SY5Y cells. doi:10.3390/md19020106. View Source

N-Type Block Reversibility: GVIA vs. CVID vs. MVIIA

The extent of recovery from ω-conotoxin block after washout was systematically compared across GVIA, MVIIA, and CVID on recombinant N-type channels. Recovery was least for GVIA (nearly irreversible block under standard holding potentials), intermediate for MVIIA, and almost complete for CVID [1]. Application of a hyperpolarizing holding potential (−120 mV) did not significantly enhance CVID recovery, indicating that CVID's reversibility is an intrinsic property rather than a voltage-dependent phenomenon [1]. MVIIA's intermediate recovery profile distinguishes it from the essentially irreversible GVIA (which cannot be clinically titrated) and the highly reversible CVID (which may require more frequent re-dosing).

Block Reversibility Rank

Class-level

GVIA (minimal) < MVIIA (intermediate) < CVID (near-complete) recovery after washout

Intermediate reversibility supports titration-model design in pain pathway studies

Recombinant Cav2.2/α2δ-1/β3 in oocytes

Evidence Dimension	Extent of channel block recovery after toxin washout
Target Compound Data	Intermediate recovery from block; partial, holding-potential-dependent washout
Comparator Or Baseline	GVIA: least recovery (essentially irreversible); CVID: almost complete recovery; hyperpolarization to −120 mV did not enhance CVID recovery
Quantified Difference	Rank order: CVID (near-complete) > MVIIA (intermediate) > GVIA (minimal). MVIIA recovery is strongly dependent on the holding potential applied during washout [2].
Conditions	Recombinant rat N-type (Cav2.2) channels co-expressed with α2δ-1 and β3 subunits in Xenopus oocytes; recovery assessed at Vh = −80 mV and −120 mV

Why This Matters

Intermediate reversibility of MVIIA provides a pharmacologically meaningful balance: sufficient residence time for sustained analgesia after IT bolus or infusion, yet enough reversibility to allow dose titration, unlike the irreversibly blocking GVIA.

• [1] Mould J, Yasuda T, Schroeder CI, Beedle AM, Doering CJ, Zamponi GW, et al. The α2δ auxiliary subunit reduces affinity of ω-conotoxins for recombinant N-type (Cav2.2) calcium channels. J Biol Chem. 2004;279(33):34705–14. doi:10.1074/jbc.M311548200. View Source
• [2] Feng ZP, Doering CJ, Winkfein RJ, Beedle AM, Spafford JD, Zamponi GW. Determinants of inhibition of transiently expressed voltage-gated calcium channels by ω-conotoxins GVIA and MVIIA. J Biol Chem. 2003;278(22):20171–8. doi:10.1074/jbc.M300581200. View Source

In Vivo Analgesic Potency in Neuropathic Pain

In a rat spinal nerve ligation model of neuropathic pain, the ED50 for attenuation of tactile allodynia was determined for four agents administered intrathecally. ω-Conotoxin GVIA was the most potent (ED50 0.12 μg/kg, 95% CI: 0.06–0.24), followed by MVIIA (ED50 0.32 μg/kg, 95% CI: 0.23–0.45) and CVID (ED50 0.36 μg/kg, 95% CI: 0.27–0.48) with near-equivalent potency, while intrathecal morphine was substantially less potent (ED50 4.4 μg/kg, 95% CI: 2.9–6.5) [1]. This places MVIIA approximately 14-fold more potent than morphine on a μg/kg basis in this model, yet 2.7-fold less potent than GVIA [1].

In Vivo Analgesic Potency (ED50)

Head-to-head

IT ED50 0.32 μg/kg (MVIIA) vs 0.12 (GVIA), 4.4 (morphine); ~14-fold > morphine

Reported in vivo neuropathic pain model response context

Rat spinal nerve ligation; tactile allodynia

Evidence Dimension	Intrathecal ED50 for attenuation of tactile allodynia in neuropathic pain
Target Compound Data	ED50 = 0.32 μg/kg (95% CI: 0.23–0.45)
Comparator Or Baseline	GVIA ED50 = 0.12 μg/kg (0.06–0.24); CVID ED50 = 0.36 μg/kg (0.27–0.48); Morphine ED50 = 4.4 μg/kg (2.9–6.5)
Quantified Difference	MVIIA is ~2.7× less potent than GVIA; ~1.1× more potent than CVID; ~13.8× more potent than morphine
Conditions	Rat spinal nerve ligation (Chung model); tactile allodynia measured by von Frey filaments; IT bolus administration; ED50 calculated at 50% MPE

Why This Matters

Although GVIA is more potent in vivo by a factor of ~2.7, its irreversible binding profile renders it clinically unusable; MVIIA's potency advantage of ~14-fold over morphine, combined with its non-opioid mechanism, uniquely positions it for patients with opioid-refractory or opioid-intolerant chronic pain.

• [1] Scott DA, Wright CE, Angus JA. Actions of intrathecal ω-conotoxins CVID, GVIA, MVIIA, and morphine in acute and neuropathic pain in the rat. Eur J Pharmacol. 2002;451(3):279–86. doi:10.1016/S0014-2999(02)02247-1. View Source

N-Type vs. P/Q-Type Channel Selectivity

In radioligand binding studies using rat brain membranes, the selectivity of ω-conotoxins for N-type over P/Q-type calcium channels was determined using [125I]GVIA displacement (N-type) and [125I]MVIIC displacement (P/Q-type). CVID was the most selective ligand, being 1.5 to 2 orders of magnitude (i.e., ~30–100 fold) more selective for N-type over P/Q-type channels than MVIIA [REFS-1, REFS-2]. At the N-type channel, the rank order of potency was CVID ≈ GVIA ≈ MVIIA, but at P/Q-type channels this rank order was reversed, with MVIIA showing substantially greater P/Q-type cross-reactivity than CVID [1].

N- vs P/Q-Type Selectivity

Reported

CVID 1.5–2 orders more N-type selective than MVIIA; MVIIA shows measurable P/Q cross-reactivity

Selectivity differences inform off-target profiling studies at elevated concentrations

Rat brain synaptosome radioligand binding

Evidence Dimension	N-type vs. P/Q-type calcium channel binding selectivity ratio
Target Compound Data	N-type selective; measurable P/Q-type cross-reactivity; selectivity ratio not explicitly quantified as a fold value but consistently lower than CVID
Comparator Or Baseline	CVID: 1.5–2 orders of magnitude (~30–100×) more selective for N-type over P/Q-type than MVIIA; GVIA: also less N-selective than CVID
Quantified Difference	CVID is 1.5–2 orders of magnitude (approximately 30–100 fold) more N-type selective than MVIIA [1]
Conditions	Rat brain synaptosome membranes; [125I]GVIA displacement for N-type VSCCs; [125I]MVIIC displacement for P/Q-type VSCCs

Why This Matters

Lower N-type selectivity of MVIIA relative to CVID means that at higher concentrations MVIIA can block P/Q-type, L-type, and R-type channels [3], contributing to its narrow therapeutic index; procurement decisions for selectivity-critical applications (e.g., mechanistic studies requiring pure N-type blockade) should consider CVID if subtype exclusivity is paramount.

• [1] Lewis RJ, Nielsen KJ, Craik DJ, Loughnan ML, Adams DA, Sharpe IA, et al. Novel ω-conotoxins from Conus catus discriminate among neuronal calcium channel subtypes. J Biol Chem. 2000;275(45):35335–44. doi:10.1074/jbc.M002252200. View Source
• [2] Layer RT, McIntosh JM. Conotoxins: therapeutic potential and application. Mar Drugs. 2006;4(3):119–42. doi:10.3390/md403119. View Source
• [3] Feng ZP, Doering CJ, Winkfein RJ, Beedle AM, Spafford JD, Zamponi GW. Determinants of inhibition of transiently expressed voltage-gated calcium channels by ω-conotoxins GVIA and MVIIA. J Biol Chem. 2003;278(22):20171–8. doi:10.1074/jbc.M300581200. View Source

Postural Hypotension Duration vs. CVID

In conscious rabbits, intravenous administration of MVIIA (100 μg/kg i.v.) caused sustained postural hypotension lasting for ≥90 minutes after administration when tested by 90° tilt, whereas CVID at the same dose caused postural hypotension at 30 minutes that recovered rapidly thereafter [1]. The pIC50 values for inhibiting sympathetic-evoked responses in isolated rat mesenteric arteries (MA) were 8.4 for MVIIA and 7.7 for CVID, yielding a cardiac-to-vascular potency ratio (RA/MA) of 2 for MVIIA versus 10 for CVID [1]. Both peptides caused a similar initial fall in blood pressure and tachycardia, but MVIIA's prolonged vascular effect is consistent with its greater inhibition of mesenteric artery constriction to perivascular nerve stimulation [1].

Postural Hypotension Duration

Head-to-head

MVIIA ≥90 min sustained hypotension vs CVID ~30 min; ~5-fold greater vascular potency

Prolonged hypotensive response may influence cardiovascular safety endpoint interpretation

Conscious rabbit 90° tilt; 100 μg/kg i.v.

Evidence Dimension	Duration of postural hypotension after 90° tilt in conscious rabbits following i.v. administration
Target Compound Data	Sustained postural hypotension for ≥90 min after 100 μg/kg i.v. MVIIA
Comparator Or Baseline	CVID (100 μg/kg i.v.): postural hypotension at 30 min with rapid recovery; RA/MA potency ratio: MVIIA = 2, CVID = 10
Quantified Difference	MVIIA postural hypotension duration ≥90 min vs. CVID ~30 min (≥3-fold longer duration); MVIIA is ~5-fold more potent at inhibiting MA sympathetic responses (pIC50 8.4 vs. 7.7)
Conditions	Conscious rabbits; baroreflex and orthostatic reflex assessed by 90° tilt; parallel isolated tissue assays in rat right atria (RA), mesenteric arteries (MA), and vasa deferentia (VD)

Why This Matters

The prolonged postural hypotension caused by MVIIA is a clinically relevant adverse effect that contributes to its narrow therapeutic window and mandates slow intrathecal dose titration; researchers evaluating N-type blockers for systemic or cardiovascular applications should note that CVID produces a shorter-lasting hypotensive effect.

• [1] Wright CE, Robertson AD, Whorlow SL, Angus JA. Cardiovascular and autonomic effects of ω-conotoxins MVIIA and CVID in conscious rabbits and isolated tissue assays. Br J Pharmacol. 2000;131(7):1325–36. doi:10.1038/sj.bjp.0703701. View Source

FDA Approval & Clinical Validation

MVIIA (as ziconotide acetate, Prialt®) received FDA approval on December 28, 2004, for the management of severe chronic pain in patients for whom intrathecal therapy is warranted and who are intolerant of or refractory to other treatments such as systemic analgesics, adjunctive therapies, or intrathecal morphine [REFS-1, REFS-2]. In three randomized, double-blind, placebo-controlled Phase III trials (total n = 595 patients), ziconotide produced a VASPI score reduction of >30% compared to baseline relative to placebo (RR 2.04, 95% CI 1.55–2.70; p < 0.00001) and a Category Pain Relief Score improvement (RR 4.2, 95% CI 2.52–7.01; p < 0.00001) [3]. No other ω-conotoxin—including GVIA, CVID, or MVIIC—has achieved FDA approval for any indication, making MVIIA the sole conotoxin with a validated clinical efficacy and safety package, established manufacturing quality standards, and a defined regulatory pathway [1].

FDA Approval & Clinical Evidence

Reported

FDA-approved 2004; 3 Phase III RCTs (n=595); RR 2.04 for ≥30% VASPI reduction

Regulatory-documented Cav2.2 blocker with clinical endpoint context for pain pathway research

Intrathecal delivery; Prialt® prescribing information

Evidence Dimension	Regulatory approval status and clinical evidence base
Target Compound Data	FDA-approved (2004); 3 Phase III RCTs; meta-analysis RR 2.04 for ≥30% VASPI reduction (n = 595); approved for IT delivery via SynchroMed infusion system
Comparator Or Baseline	GVIA: no regulatory approval; irreversible block precludes clinical use. CVID (AM-336): reached Phase II; no FDA approval. MVIIC: no clinical development beyond preclinical. Morphine (IT): FDA-approved opioid; comparator for ziconotide indication.
Quantified Difference	Only MVIIA has FDA approval. Clinical response rate ~50.0% for ziconotide vs. 17.5% for placebo in cancer/AIDS pain trials [4].
Conditions	FDA regulatory review; Phase III RCT evidence base; intrathecal infusion delivery; severe chronic pain indication

Why This Matters

For any translational pain research program, formulation development effort, or clinical procurement decision, MVIIA is the only ω-conotoxin with a validated regulatory dossier, GMP manufacturing pathway, and defined clinical safety/efficacy profile—making it the default reference standard and the only commercially viable candidate for human therapeutic applications.

• [1] Smith HS, Deer TR. Safety and efficacy of intrathecal ziconotide in the management of severe chronic pain. Ther Clin Risk Manag. 2009;5:521–34. View Source
• [2] PRIALT® (ziconotide) prescribing information. DailyMed, U.S. National Library of Medicine. Updated 2025. View Source
• [3] Brogan SE, Winter NB. Efficacy and safety of intrathecal ziconotide for the management of chronic pain: a systematic review of the literature and meta-analysis of randomized, placebo-controlled trials. J Clin Anesth Manag. 2016;1(5). View Source
• [4] Staats PS, Yearwood T, Charapata SG, Presley RW, Wallace MS, Byas-Smith M, et al. Intrathecal ziconotide in the treatment of refractory pain in patients with cancer or AIDS: a randomized controlled trial. JAMA. 2004;291(1):63–70. doi:10.1001/jama.291.1.63. View Source

MVIIA (Ziconotide) Research & Application Scenarios

Intrathecal Non-Opioid Pain Management

MVIIA (ziconotide, Prialt®) is indicated for IT infusion in patients with severe chronic pain who have failed or cannot tolerate systemic opioids, adjunctive therapies, or IT morphine [1]. Its ~14-fold greater potency than IT morphine in neuropathic pain models (ED50 0.32 vs. 4.4 μg/kg) and its distinct non-opioid mechanism (Cav2.2 blockade in lamina I/II of the dorsal horn) make it the only FDA-approved non-opioid IT option [2]. Clinicians should note the narrow therapeutic index, the requirement for slow dose titration, and the risk of sustained postural hypotension (≥90 min duration in preclinical models) [3].

Preclinical Pain Research: N-Type Blocker Reference Standard

MVIIA serves as the gold-standard pharmacological tool for validating the role of N-type calcium channels in rodent pain models. With an IT ED50 of 0.32 μg/kg for tactile allodynia attenuation in the spinal nerve ligation model [2] and efficacy in paclitaxel-induced acute and chronic mechanical hyperalgesia at 3–300 pmol/site IT [4], MVIIA provides a well-characterized positive control. Its intermediate reversibility relative to GVIA (irreversible) and CVID (rapidly reversible) means it better models the clinically used agent [5]. Researchers comparing novel N-type blockers should use MVIIA as the benchmark for both efficacy and side-effect profiling.

Differentiating N-Type vs. P/Q-Type Contributions

MVIIA at low nanomolar concentrations (IC50 ~6.8 nM in SH-SY5Y cells [6]) selectively blocks N-type (Cav2.2) channels, enabling dissection of N-type vs. P/Q-type contributions to synaptic transmission. However, at concentrations ≥3 μM, MVIIA also blocks L-, P/Q-, and R-type channels [7], a limitation that must be accounted for in experimental design. For studies requiring absolute N-type exclusivity, CVID offers 1.5–2 orders of magnitude greater selectivity [8], but for experiments modeling the clinically relevant pharmacological profile, MVIIA remains the appropriate choice.

Intrathecal Formulation & Delivery Compatibility

MVIIA (ziconotide acetate, 2639 Da, 25 amino acids, 3 disulfide bridges) is formulated as a sterile, preservative-free solution at pH 4.0–5.0 for delivery via the Medtronic SynchroMed® EL or II infusion system [1]. Its stability in implantable pump reservoirs and compatibility with IT catheter materials have been validated through regulatory review and post-marketing surveillance [1]. Pharmaceutical developers working on novel peptide-based Cav2.2 blockers or combination IT therapies should use MVIIA's formulation parameters, stability data, and delivery system compatibility as the benchmark for development feasibility, as no other ω-conotoxin has undergone equivalent pharmaceutical development [1].

Application

Selection Property

Validation Focus

Cav2.2-mediated pain signaling pathway studies

Non-opioid Cav2.2 blocker with clinical-trial endpoint documentation

Target engagement and tolerability endpoint profiling

Preclinical pain model reference standard

Well-characterized in vivo ED50 and reversibility profile

Benchmarking novel N-type blockers against established reference

N- vs P/Q-type channel contribution studies

Defined selectivity window (N-type selective at low nM)

Off-target profiling at elevated concentrations

Intrathecal formulation & delivery research

Pharmaceutical-grade synthesis and stability data in implantable pumps

Formulation stability and delivery system compatibility assessment

• [1] Smith HS, Deer TR. Safety and efficacy of intrathecal ziconotide in the management of severe chronic pain. Ther Clin Risk Manag. 2009;5:521–34. View Source
• [2] Scott DA, Wright CE, Angus JA. Actions of intrathecal ω-conotoxins CVID, GVIA, MVIIA, and morphine in acute and neuropathic pain in the rat. Eur J Pharmacol. 2002;451(3):279–86. doi:10.1016/S0014-2999(02)02247-1. View Source
• [3] Wright CE, Robertson AD, Whorlow SL, Angus JA. Cardiovascular and autonomic effects of ω-conotoxins MVIIA and CVID in conscious rabbits and isolated tissue assays. Br J Pharmacol. 2000;131(7):1325–36. doi:10.1038/sj.bjp.0703701. View Source
• [4] Rigo FK, Trevisan G, Rossato MF, Dalmolin GD, Otuki MF, Ferreira J. Effect of ω-conotoxin MVIIA and Phα1β on paclitaxel-induced acute and chronic pain. Pharmacol Biochem Behav. 2013;114–115:16–22. doi:10.1016/j.pbb.2013.10.019. View Source
• [5] Mould J, Yasuda T, Schroeder CI, Beedle AM, Doering CJ, Zamponi GW, et al. The α2δ auxiliary subunit reduces affinity of ω-conotoxins for recombinant N-type (Cav2.2) calcium channels. J Biol Chem. 2004;279(33):34705–14. doi:10.1074/jbc.M311548200. View Source
• [6] Hasan MM, Starobova H, Mueller A, Vetter I, Lewis RJ. Marine Drugs. 2021;19(2):106. Figure 1A. doi:10.3390/md19020106. View Source
• [7] Feng ZP, Doering CJ, Winkfein RJ, Beedle AM, Spafford JD, Zamponi GW. Determinants of inhibition of transiently expressed voltage-gated calcium channels by ω-conotoxins GVIA and MVIIA. J Biol Chem. 2003;278(22):20171–8. doi:10.1074/jbc.M300581200. View Source
• [8] Lewis RJ, Nielsen KJ, Craik DJ, Loughnan ML, Adams DA, Sharpe IA, et al. Novel ω-conotoxins from Conus catus discriminate among neuronal calcium channel subtypes. J Biol Chem. 2000;275(45):35335–44. doi:10.1074/jbc.M002252200. View Source